Cas no 108641-82-3 (DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8)

DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8 is a deuterium-labeled isotopologue of DL-homocystine, where eight hydrogen atoms at the 3, 3’, 4, and 4’ positions are replaced with deuterium. This compound is primarily used as an internal standard in mass spectrometry-based quantitative analyses, ensuring high precision and accuracy in metabolic and proteomic studies. The deuterium labeling minimizes interference with natural isotopic distributions, enhancing signal resolution. Its stable isotopic incorporation also facilitates tracking in tracer experiments, making it valuable for investigating sulfur amino acid metabolism and oxidative stress pathways. The compound’s high chemical purity and isotopic enrichment ensure reliable performance in analytical applications.
DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8 structure
108641-82-3 structure
Product Name:DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8
CAS No:108641-82-3
MF:C8H16N2O4S2
MW:276.402933120728
CID:137953
Update Time:2025-10-29

DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8 Chemical and Physical Properties

Names and Identifiers

    • DL-HOMOCYSTINE-3,3,3',4,4,4',4-D8
    • DL-HOMOCYSTINE (3,3,3',3',4,4,4',4'-D8)
    • DL-HoMocystine-3,3,3',3',4,4,4',4'-d8
    • DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8
    • DL-HoMocystine-d8
    • Butanoic-3,3,4,4-d4acid, 4,4'-dithiobis[2-amino-
    • Inchi: 1S/C8H16N2O4S2/c9-5(7(11)12)1-3-15-16-4-2-6(10)8(13)14/h5-6H,1-4,9-10H2,(H,11,12)(H,13,14)/i1D2,2D2,3D2,4D2
    • InChI Key: ZTVZLYBCZNMWCF-SVYQBANQSA-N
    • SMILES: S(C([2H])([2H])C([2H])([2H])C(C(=O)O)N)SC([2H])([2H])C([2H])([2H])C(C(=O)O)N

Computed Properties

  • Exact Mass: 284.1556

Experimental Properties

  • PSA: 126.64

DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H591292-25mg
DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8
108641-82-3
25mg
$ 265.00 2023-09-07
TRC
H591292-250mg
DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8
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$ 2101.00 2023-09-07
ChemScence
CS-0201101-25mg
DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8
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$0.0 2022-04-28
ChemScence
CS-0201101-250mg
DL-Homocystine-3,3,3’,3’,4,4,4’,4’-d8
108641-82-3
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$0.0 2022-04-28
A2B Chem LLC
AE10671-500mg
DL-HOMOCYSTINE (3,3,3',3',4,4,4',4'-D8)
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$1041.00 2024-04-20
A2B Chem LLC
AE10671-1g
DL-HOMOCYSTINE (3,3,3',3',4,4,4',4'-D8)
108641-82-3 98%
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$1641.00 2024-04-20
Key Organics Ltd
MS-23935-50mg
DL-Homocystine-3,3,3′,3′,4,4,4′,4′-d8
108641-82-3 >97%
50mg
£1020.16 2025-02-09
Key Organics Ltd
MS-23935-10mg
DL-Homocystine-3,3,3′,3′,4,4,4′,4′-d8
108641-82-3 >97%
10mg
£411.61 2025-02-09
Key Organics Ltd
MS-23935-5mg
DL-Homocystine-3,3,3′,3′,4,4,4′,4′-d8
108641-82-3 >97%
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£272.15 2025-02-09
1PlusChem
1P008THR-5mg
DL-HOMOCYSTINE (3,3,3',3',4,4,4',4'-D8)
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$185.00 2025-02-24
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